Cas no 441291-33-4 (N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide)
N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide
- (E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide
- 1-Naphthalenecarboxamide, N-(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)-
- AKOS024600903
- IFLab1_003682
- HMS1422H08
- EU-0072996
- 441291-33-4
- Oprea1_650128
- SR-01000446063
- SR-01000446063-1
- F0834-0897
- N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide
- IDI1_009789
- N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)naphthalene-1-carboxamide
-
- Inchi: 1S/C20H16N2O2S/c1-22-18-16(24-2)11-6-12-17(18)25-20(22)21-19(23)15-10-5-8-13-7-3-4-9-14(13)15/h3-12H,1-2H3
- InChI Key: SBSISKBKHPVBOU-UHFFFAOYSA-N
- SMILES: C1(C(N=C2N(C)C3=C(OC)C=CC=C3S2)=O)=C2C(C=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 348.09324893g/mol
- Monoisotopic Mass: 348.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 551.5±52.0 °C(Predicted)
- pka: -1.03±0.20(Predicted)
N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0834-0897-2μmol |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0834-0897-5μmol |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0834-0897-10μmol |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0834-0897-20μmol |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0834-0897-1mg |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0834-0897-2mg |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0834-0897-3mg |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0834-0897-4mg |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0834-0897-5mg |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0834-0897-10mg |
N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide |
441291-33-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide
Recent Advances in the Study of N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide (CAS: 441291-33-4)
The compound N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide (CAS: 441291-33-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.
Recent studies have highlighted the compound's role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in cancer progression. The benzothiazole and naphthalene moieties in its structure contribute to its high affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding modes of this compound, revealing key interactions at the molecular level.
In vitro and in vivo experiments have demonstrated the compound's efficacy in inhibiting tumor growth in various cancer models, including breast and lung cancer. Notably, its selectivity for cancer cells over normal cells minimizes off-target effects, a critical advantage in chemotherapy. Additionally, pharmacokinetic studies have shown favorable absorption and distribution profiles, further supporting its potential as a therapeutic agent.
Despite these promising results, challenges remain in optimizing the compound's solubility and bioavailability. Recent efforts have focused on structural modifications to enhance these properties while maintaining its inhibitory activity. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into clinical trials.
In conclusion, N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide represents a significant advancement in the development of targeted cancer therapies. Ongoing research is expected to further elucidate its therapeutic potential and address current limitations, paving the way for its eventual clinical application.
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